Cas no 1804877-30-2 (2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804877-30-2
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4843859
• Update Time: 2025-05-19

2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-5-4(3-17)1-6(18-9(13,14)15)7(16-5)8(11)12/h1,3,8H,2H2
• InChI Key： JOMKBSOOGYAEDP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)C=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804877-30-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1804877-30-2, is a highly versatile and structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical relevance. The unique combination of functional groups present in this molecule, including a bromomethyl substituent, a difluoromethyl group, and a trifluoromethoxy moiety, endows it with remarkable reactivity and potential for further derivatization, making it a valuable scaffold for the development of novel bioactive molecules.

The bromomethyl group at the 2-position of the pyridine ring serves as a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of diverse functional units. This reactivity is particularly useful in constructing more complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. The presence of the difluoromethyl group at the 6-position introduces electron-withdrawing properties and enhances metabolic stability, which are critical factors in drug design. Additionally, the trifluoromethoxy group at the 5-position further modulates the electronic properties of the molecule and can influence its binding interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, lipophilicity, and resistance to enzymatic degradation. The strategic incorporation of fluorine atoms into drug candidates has been shown to enhance their efficacy and selectivity. The compound 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde exemplifies this trend by incorporating multiple fluorinated moieties that can fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are a major class of enzymes that play crucial roles in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with key residues in the enzyme's active site. By leveraging the reactivity of the bromomethyl group and the electronic properties modulated by the difluoromethyl and trifluoromethoxy groups, researchers have been able to develop novel kinase inhibitors with improved potency and selectivity.

Recent studies have demonstrated the utility of this compound in generating potent inhibitors of tyrosine kinases. For instance, derivatives of 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde have been shown to exhibit inhibitory activity against several kinases involved in cancer pathways. The structural features of this compound allow for precise tuning of binding interactions with target enzymes through modifications at different positions. This flexibility makes it an attractive scaffold for structure-based drug design efforts aimed at developing next-generation anticancer agents.

The aldehyde functionality at the 3-position provides another avenue for further derivatization. Aldehydes are versatile intermediates that can be converted into amides, imines, or other functional groups through standard organic transformations. This reactivity has been exploited in synthesizing peptidomimetics and other bioactive molecules that mimic natural signaling peptides. By incorporating this compound into drug discovery campaigns, researchers can rapidly generate libraries of diversified molecules with tailored biological activities.

The growing body of literature on fluorinated heterocycles underscores their importance as building blocks in medicinal chemistry. The unique electronic properties imparted by fluorine atoms can significantly influence molecular interactions with biological targets. For example, fluorine atoms can enhance binding affinity by participating in dipole-dipole interactions or by modulating hydrogen bonding networks. Additionally, fluorine-labeled compounds are often more amenable to detection using nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS), facilitating structural elucidation and optimization efforts.

The synthesis of 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine derivatives, key synthetic steps include halogenation at specific positions followed by functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable preparations of this compound, making it accessible for broader applications in drug discovery.

In conclusion,2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804877-30-2) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an ideal scaffold for developing novel bioactive molecules, particularly kinase inhibitors targeting cancer-related pathways. The strategic use of fluorinated moieties enhances its pharmacological properties, while its reactive sites allow for extensive derivatization. As research continues to uncover new applications for fluorinated heterocycles,this compound is poised to play an important role in future drug development efforts.